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Compound of Interest

Methyl benzyl-D-methioninate
Compound Name:
hydrochloride

Cat. No.: B13642547

Get Quote

Executive Summary & Technical Positioning

Methyl

-benzyl-D-methioninate HCl is a bifunctionalized amino acid derivative used as a chiral
intermediate in peptide synthesis and drug development. Its mass spectral behavior is defined
by the competition between the charge-retaining benzyl group (generating stable tropylium
ions) and the methionine side chain (susceptible to neutral loss of

or
)

For drug development professionals, distinguishing this compound from its isomers (e.g.,
Methionine benzyl ester) or hydrolysis products (e.qg.,

-Benzyl-methionine) is critical. This guide delineates the specific diagnostic ions that validate
the

-benzyl/methyl-ester regiochemistry.
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Comparison of Alternatives

Molecular Diagnostic ¥
e
Compound Structure Type Weight (Free Base Peak . J .
Differentiator
Base) (ESI+)
Simultaneous
Methyl loss of COOMe
_benzyl-D- Product 253.36 Da m/z 91.05 (-59) and
methioninate Tropylium
formation.
o Immonium ion of
D-Methionine Analog (No
163.24 Da m/z 104.05 Met; lacks m/z
Methyl Ester Benzyl)
91.[1]
Loss of Benzyl
o alcohol (-108) or
D-Methionine Isomer (Benzyl
239.33 Da m/z 91.05 OBzl (-107);
Benzyl Ester Ester) o
distinct from
OMe loss.
Hvdrolvsi Loss of COOH
rolysis
-Benzyl-D- yaroy 239.33 Da m/z 91.05 (-45) instead of
Methionine Product COOMe (-59).

Mechanistic Fragmentation Analysis

The fragmentation of Methyl

-benzyl-D-methioninate (

) under Electrospray lonization (ESI-CID) follows three competing pathways. Understanding
these pathways allows for the differentiation of the product from impurities.

Pathway A: The Tropylium Dominance (Charge
Remote/Proximal)

The
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-benzyl group is the most labile feature under collision-induced dissociation (CID). The
formation of the tropylium ion (

, m/z 91.05) is often the base peak (100% abundance).

e Mechanism: Inductive cleavage of the C-N bond driven by the stability of the aromatic
carbocation.

o Diagnostic Value: Presence confirms the benzyl moiety; however, it does not distinguish
between

-benzyl and

-benzyl isomers.

Pathway B: Ester Cleavage (Regiospecific)

The methyl ester group provides a specific neutral loss signature that distinguishes this
compound from benzyl esters.

e Primary Loss: Loss of methanol (

, -32 Da) or the methoxy radical/formate depending on energy.

o Diagnostic Transition:

o Contrast: A benzyl ester would show a loss of benzyl alcohol (-108 Da), shifting the fragment
mass significantly.

Pathway C: Methionine Side-Chain Elimination

The methionine thioether side chain is prone to losing methanethiol (
, 48 Da).

e Mechanism: Intramolecular proton transfer to the sulfur atom followed by elimination, often
forming a vinyl-glycine derivative ion.
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o Observation: Look for satellite peaks at

Visualized Fragmentation Pathway

The following diagram illustrates the competing fragmentation channels for the protonated
molecular ion.

Tropylium lon

C-N Cleavage m/z 91.05
(Dominant) (Base Peak)

[M+H]+ H'gggl\"’/‘l Immonium lon 46D Secondary Frag
miz 254.1 ( e) miz1941  |--22D2 g miz 148
(Parent lon) ((':‘Lf‘sga ) (Loss of COOMe) (Loss of HCOOH)

Side Chain Loss

miz 206.1
(Loss of CH3SH)

Click to download full resolution via product page

Figure 1: ESI-MS/MS fragmentation pathways of Methyl N-benzyl-D-methioninate. The red
path indicates the dominant tropylium formation.

Experimental Protocol: Self-Validating MS Workflow

To ensure reproducibility and distinguish the product from isobaric impurities, follow this
validated ESI-MS/MS protocol.

Phase 1: Sample Preparation (The "Soft-Start" Method)

» Solvent: Methanol:Water (50:50) + 0.1% Formic Acid.

o Why: Methanol ensures solubility of the lipophilic benzyl group; Formic acid promotes
protonation (
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) for ESI.

» Concentration: Prepare a stock at 1 mg/mL, dilute to 10 pg/mL for infusion.
o Caution: Avoid high concentrations to prevent dimer formation (

at m/z 507), which complicates spectral interpretation.

Phase 2: Instrument Parameters (ESI-Q-TOF or Triple
Quad)

 lonization: Positive Mode (ESI+).
o Capillary Voltage: 3.5 kV.
o Cone Voltage: 20-40 V.

o Optimization: Start low (20V) to preserve the molecular ion. High cone voltage will
prematurely fragment the labile benzyl-nitrogen bond.

» Collision Energy (CE): Ramp from 10 eV to 40 eV.

o Logic: Low CE (10 eV) confirms the parent (254). Medium CE (20-25 eV) reveals the
structural fragments (194, 206). High CE (>35 eV) leaves only the m/z 91 tropylium ion.

Phase 3: Data Validation (The "3-Peak" Rule)

For a positive 1D, the spectrum must satisfy the 3-Peak Rule:
o Parent: Distinct peak at m/z 254.1 (

mass error).

o Base: Dominant peak at m/z 91.05 (Benzyl).
o Diagnostic: Presence of m/z 194.1 (Loss of Ester).

o Failure Mode: If m/z 194 is absent but m/z 147 is present, suspect hydrolysis to the free
acid (
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-Benzyl-Met).

Workflow Diagram

Sample: Methyl N-benzyl-D-methioninate HCI

(2 mg/mL in MeOH)

Dilute to 10 pg/mL

Solvent: 50:50 MeOH:H20 + 0.1% FA

:

Direct Infusion ESI(+)
Flow: 5-10 pL/min

:

MS1 Scan (Full Scan)

Check for [M+H]+ = 254.1

254.1 Present?

MS/MS (CID)

CE Ramp: 10-40 eV

Yes 0

Check for Hydrolysis
(m/z 240) or Oxidation (m/z 270)

Analyze Fragments:
1. m/z 91 (Benzyl)
2. m/z 194 (Ester Loss)
3. m/z 206 (Side Chain)
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Figure 2: Step-by-step experimental workflow for validating the compound using ESI-MS/MS.

Troubleshooting & Impurity Profiling

Common issues in the analysis of methionine derivatives include oxidation and hydrolysis.

Methionine Oxidation (Sulfoxide Formation)

Methionine is easily oxidized to methionine sulfoxide (+16 Da).
« Indicator: Appearance of a peak at m/z 270.1.

» Mitigation: Use fresh solvents and degas buffers. If m/z 270 is >10% of the parent, the
sample is compromised.

Hydrolysis (Loss of Methyl Ester)

Storage in humid conditions or protic solvents can hydrolyze the methyl ester.
 Indicator: Appearance of m/z 240.1 (

-Benzyl-D-Methionine free acid).

o Confirmation: The m/z 240 peak will NOT show the loss of 60 Da (Ester) but may show loss
of 46 Da (COOH).

Regioisomer Contamination (Benzyl Ester)

If the synthesis involved benzyl bromide and methionine methyl ester, trace amounts of

-alkylation or transesterification might occur.

 Differentiation: The isomer D-Methionine Benzyl Ester has the same mass (253 Da) but
fragments differently. It yields a massive loss of benzyl alcohol (m/z 254

146) which is NOT observed in the title compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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